Cas no 1563531-03-2 (2-Bromo-4-isobutylpyridine)

• Product Name: 2-Bromo-4-isobutylpyridine
• CAS No: 1563531-03-2
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 4815760
• Update Time: 2023-08-19

2-Bromo-4-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-isobutylpyridine
• BrC1=NC=CC(=C1)CC(C)C

• Inchi： 1S/C9H12BrN/c1-7(2)5-8-3-4-11-9(10)6-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： RKOCALUAHSJRKK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9